Cas no 175203-82-4 (Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate)

• Product Name: Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate
• CAS No: 175203-82-4
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• MDL: MFCD00219837
• CID: 135859
• PubChem ID: 2737230
• Update Time: 2025-06-08

Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylicacid, 5-(trifluoromethoxy)-, ethyl ester
• ETHYL 5-(TRIFLUOROMETHOXY)INDOLE-2-CARBOXYLATE
• 5-(Trifluoromethoxy)indole-2-carboxylic acid ethyl ester
• Ethyl 5-trifluoromethoxy-1H-indole-2-carboxylate
• BUTTPARK 30\04-69
• Ethyl 5-(trifluoromethoxy)in
• ETHYL 5-(TRIFLUOROMETHYL)-INDOLE-2-CARBOXYLATE
• 2-(Ethoxycarbonyl)-5-(trifluoromethoxy)-1H-indole
• Ethyl 5-trifluoromethyloxy-1H-indole-2-carboxylate
• Ethyl 5-(trifluoromethoxy)indole-2-carboxylate 97%
• Ethyl5-(trifluoromethoxy)-1H-indole-2-carboxylate97%
• Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate 97%
• TS-00919
• AMY17642
• Maybridge1_005094
• 3-ethyl-5-(trifluoromethoxy)-1H-indole-2-carboxylate
• CCG-246345
• CS-0315101
• ethyl5-(trifluoromethoxy)indole-2-carboxylate
• HMS555P12
• AKOS007930755
• 5-trifluoromethoxy-1H-indole-2-carboxylic acid ethyl ester
• 175203-82-4
• DTXSID10371930
• MFCD00219837
• SCHEMBL384385
• A811888
• ethyl5-(trifluoromethoxy)-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 5-(trifluoromethoxy)-, ethyl ester
• 1H-Indole-2-carboxylicacid,5-(trifluoromethoxy)-,ethyl ester
• FT-0626112
• G14831
• ethyl 5-(trifluoromethoxy)- 1H-indole-2-carboxylate

• MDL： MFCD00219837
• Inchi： 1S/C12H10F3NO3/c1-2-18-11(17)10-6-7-5-8(19-12(13,14)15)3-4-9(7)16-10/h3-6,16H,2H2,1H3
• InChI Key： LLGKTDNPBIFJKJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)C=C(C(=O)OCC)N2)(F)F

Computed Properties

• Exact Mass: 273.06100
• Monoisotopic Mass: 273.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.389±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144 °C
• Boiling Point: 387.1±37.0 °C at 760 mmHg
• Flash Point: 187.9±26.5 °C
• Refractive Index: 1.594
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 51.32000
• LogP: 3.24320
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate

Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate (CAS No. 175203-82-4): A Comprehensive Overview

Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate (CAS No. 175203-82-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, featuring a trifluoromethoxy substituent and an indole core, endows it with distinctive chemical and biological characteristics that make it a valuable scaffold for drug discovery.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Indole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The presence of the trifluoromethoxy group in Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate enhances its lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for further research and development. The synthesis of Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate typically involves multi-step reactions, including condensation, functional group transformations, and purification processes. These synthetic methodologies have been optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

In the realm of drug discovery, Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate has been explored as a precursor for more complex molecules. Its structural framework allows for modifications at various positions, enabling the creation of derivatives with enhanced biological activity. For instance, researchers have investigated its potential as a lead compound in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate pharmacokinetic properties. Fluoro-substituted compounds often exhibit improved pharmacological profiles compared to their non-fluoro counterparts. This is attributed to the electron-withdrawing nature of fluorine atoms, which can enhance binding affinity to biological targets and prolong drug half-life. Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate leverages these properties, making it an attractive candidate for further medicinal chemistry exploration.

Current research in this area has highlighted the compound's potential in addressing unmet medical needs. Studies have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. For example, preclinical studies have shown that derivatives of Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate exhibit inhibitory effects on certain kinases associated with tumor growth and progression. These findings underscore the compound's therapeutic promise and justify its continued investigation.

The integration of computational methods has further accelerated the discovery process for Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate derivatives. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead compounds before experimental validation. This approach has been instrumental in identifying promising candidates with improved efficacy and reduced toxicity.

Moreover, the compound's versatility extends to its utility in material science applications beyond pharmaceuticals. The unique electronic properties of the indole core and trifluoromethoxy group make it a candidate for developing advanced materials with applications in optoelectronics and catalysis. This interdisciplinary potential further enhances the significance of Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate as a research subject.

In conclusion, Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylate (CAS No. 175203-82-4) is a multifaceted compound with substantial potential in pharmaceutical and material science research. Its structural features enable diverse applications, from drug development to advanced material design. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the exploration of this compound and its derivatives will undoubtedly yield groundbreaking advancements in medicine and technology.